Cas no 52571-45-6 (N4-Benzoyl-2’-O-methylcytidine)

• Product Name: N4-Benzoyl-2’-O-methylcytidine
• CAS No: 52571-45-6
• MF: C₁₇H₁₉N₃O₆
• MW: 361.349264383316
• MDL: MFCD01631038
• CID: 377940
• PubChem ID: 13852838
• Update Time: 2025-10-31

N4-Benzoyl-2’-O-methylcytidine Chemical and Physical Properties

Names and Identifiers

• N4-Benzoyl-2'-O-methylcytidine
• Cytidine,N-benzoyl-2'-O-methyl- (9CI)
• N-[1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N4-BENZOYL-2’-O-METHYL-CYTIDINE
• N4-BENZOYL-2'-O-METHYL-CYTIDINE
• N-Benzoyl-2'-O-methylcytidine
• N6-Benzoyl-2'-O-methyl-cytidine
• N4 -Benzoyl-2'-O-methylcytidine
• N4-Benzoyl-2'-O-methyl cytidine
• HG1331
• 7430AB
• N4-BENZOYL-2-O-METHYL-CYTIDINE
• AK112191
• N-(1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• AX8142829
• N4-Benzoyl-2'-O-methyl-D-cytidine
• J-700229
• AS-76098
• 52571-45-6
• A852217
• MFCD01631038
• DTXSID30551232
• LIZIIHWLABYQKD-XKVFNRALSA-N
• AKOS016009513
• SCHEMBL6930829
• AC-32175
• N-[1-[4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• J-700217
• N-{1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• J-700342
• DB-327004
• N-{1-[(2R,3R,4R,5R)-4-HYDROXY-5-(HYDROXYMETHYL)-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
• N4-Benzoyl-2’-O-methylcytidine

• MDL： MFCD01631038
• Inchi： 1S/C17H19N3O6/c1-25-14-13(22)11(9-21)26-16(14)20-8-7-12(19-17(20)24)18-15(23)10-5-3-2-4-6-10/h2-8,11,13-14,16,21-22H,9H2,1H3,(H,18,19,23,24)/t11-,13-,14-,16-/m1/s1
• InChI Key： LIZIIHWLABYQKD-XKVFNRALSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O)OC)O

Computed Properties

• Exact Mass: 361.12700
• Monoisotopic Mass: 361.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.49
• Melting Point: 174-175 ºC
• Refractive Index: 1.659
• PSA: 122.91000
• LogP: -0.16580

N4-Benzoyl-2’-O-methylcytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on N4-Benzoyl-2’-O-methylcytidine

Recent Advances in the Study of N4-Benzoyl-2’-O-methylcytidine (CAS: 52571-45-6)

N4-Benzoyl-2’-O-methylcytidine (CAS: 52571-45-6) is a chemically modified nucleoside that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoyl-protected cytidine base and 2’-O-methyl modification, plays a crucial role in the development of oligonucleotide therapeutics, particularly in the context of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). Recent studies have highlighted its potential in enhancing the stability, bioavailability, and target specificity of therapeutic oligonucleotides, making it a valuable tool in the fight against various diseases, including genetic disorders and cancers.

The primary objective of recent research on N4-Benzoyl-2’-O-methylcytidine has been to elucidate its biochemical properties and therapeutic applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the incorporation of this modified nucleoside into ASOs significantly improves their resistance to nuclease degradation, thereby prolonging their half-life in vivo. Additionally, the benzoyl group at the N4 position was found to enhance the binding affinity of the oligonucleotide to its target mRNA, leading to more efficient gene silencing. These findings underscore the compound's potential as a key building block in the design of next-generation oligonucleotide therapeutics.

Another notable study, conducted by a team of researchers at MIT and published in Nucleic Acids Research (2024), explored the structural and functional implications of N4-Benzoyl-2’-O-methylcytidine in siRNA duplexes. Using X-ray crystallography and molecular dynamics simulations, the researchers revealed that the 2’-O-methyl modification not only stabilizes the duplex but also reduces off-target effects by minimizing interactions with non-target mRNAs. This study provides critical insights into the mechanistic basis of the compound's efficacy and safety, paving the way for its broader application in RNA-based therapeutics.

In addition to its role in oligonucleotide therapeutics, N4-Benzoyl-2’-O-methylcytidine has also been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv (2024) described the development of lipid nanoparticles (LNPs) incorporating this modified nucleoside for targeted delivery of siRNA to liver cells. The study reported a significant improvement in transfection efficiency and a reduction in hepatotoxicity compared to conventional LNPs. These results suggest that N4-Benzoyl-2’-O-methylcytidine could be a game-changer in the field of targeted drug delivery, particularly for liver-related diseases.

Despite these promising advances, challenges remain in the large-scale synthesis and clinical translation of N4-Benzoyl-2’-O-methylcytidine. A review article in Organic Process Research & Development (2023) highlighted the need for more efficient and cost-effective synthetic routes to meet the growing demand for this compound. Furthermore, ongoing clinical trials will be essential to validate its safety and efficacy in humans. Nevertheless, the current body of research underscores the immense potential of N4-Benzoyl-2’-O-methylcytidine in advancing the field of oligonucleotide therapeutics and beyond.

In conclusion, N4-Benzoyl-2’-O-methylcytidine (CAS: 52571-45-6) represents a pivotal advancement in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a cornerstone in the development of next-generation therapeutics. As research continues to unravel its full potential, this modified nucleoside is poised to play an increasingly important role in addressing unmet medical needs.